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Compound of Interest

Compound Name: Tridecyl phosphate

Cat. No.: B010036 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals working with Tridecyl phosphate. The

following procedural guidance outlines the necessary personal protective equipment (PPE),

handling protocols, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Tridecyl phosphate, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Protection Type Recommended Equipment Standard

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US).[1][2]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., Butyl, Polyvinyl

Alcohol, Polyvinyl Chloride,

Viton). Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls.

Gloves must satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[2]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded, or if

irritation or other symptoms are

experienced. For higher

exposures, a NIOSH-approved

self-contained breathing

apparatus (SCBA) with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode may

be necessary.[1][2][3]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.

Quantitative Exposure Limits
No specific occupational exposure limits have been established for Tridecyl phosphate.

However, as a related organophosphate compound, the exposure limits for Tri-o-cresyl

phosphate are provided below for reference. It is recommended to handle Tridecyl phosphate
with the same level of caution.
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Organization Exposure Limit (Time-Weighted Average)

OSHA (PEL) 0.1 mg/m³ (8-hour)[3]

NIOSH (REL) 0.1 mg/m³ (10-hour)[3]

ACGIH (TLV) 0.1 mg/m³ (8-hour)[3]

Operational Procedures
Adherence to strict operational procedures is vital for the safe handling and disposal of

Tridecyl phosphate.

Handling and Storage
Engineering Controls:

Work in a well-ventilated area.[2] Use local exhaust ventilation to control airborne

concentrations.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[4]

Safe Handling Practices:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[2]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where Tridecyl phosphate is handled or stored.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]
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Store locked up and away from incompatible materials such as strong oxidizing agents.[4][5]

Spill and Decontamination Protocol
In the event of a spill, follow these steps to decontaminate the area:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.

Containment: Prevent further spillage or leakage if it is safe to do so.[2] Absorb the spill with

inert material such as dry sand or earth.

Personal Protection: Wear the appropriate PPE, including respiratory protection, chemical-

resistant gloves, and eye protection.

Clean-up:

Cover the spill with an absorbent material.

Slowly and carefully collect the absorbed material and place it into a suitable, closed

container for disposal.[2]

Use spark-proof tools during cleanup.[2]

Decontamination:

Wash the spill area thoroughly with a phosphate-free laboratory detergent (e.g.,

Luminox®) and hot tap water, using a brush or scrub pad.

Rinse the area thoroughly with hot tap water, followed by a rinse with organic-free water.

[7]

Allow the area to air dry completely.

Disposal Plan
All waste materials contaminated with Tridecyl phosphate must be treated as hazardous

waste.
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Waste Collection: Collect all spent materials, contaminated absorbents, and disposable PPE

in a suitable, sealed, and clearly labeled hazardous waste container.

Labeling: Label the waste container clearly as "Hazardous Waste: Tridecyl Phosphate" and

include the date.

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Disposal: Dispose of the contents and the container in accordance with all applicable local,

regional, and national hazardous waste regulations.[4] Do not dispose of Tridecyl
phosphate down the drain.[2] Contact a licensed professional waste disposal service to

arrange for pickup and disposal.

First Aid Measures
Immediate action is critical in the event of exposure to Tridecyl phosphate.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[2] Do not use mouth-to-mouth

resuscitation.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[2]

Workflow for Safe Handling of Tridecyl Phosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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